Cas no 161038-58-0 (3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE)

• Product Name: 3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• CAS No: 161038-58-0
• MF: C₅H₃ClF₃N₃O₂
• MW: 229.544430017471
• CID: 4608998
• PubChem ID: 9991438
• Update Time: 2025-06-10

3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1H-Pyrazole, 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-

• Inchi： 1S/C5H3ClF3N3O2/c1-11-3(5(7,8)9)2(12(13)14)4(6)10-11/h1H3
• InChI Key： FLHJFSYGFJOUGD-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=C([N+]([O-])=O)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE

Introduction to 3-CHLORO-1-METHYL-4-NITRO-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE (CAS No. 161038-58-0)

3-Chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole, a compound with the CAS number 161038-58-0, is a highly specialized molecule that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro group, a methyl group, a nitro group, and a trifluoromethyl group, all attached to a pyrazole ring. These functional groups contribute to the compound's distinct chemical and biological properties, making it a valuable candidate for various applications.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms. It is known for its stability and versatility in forming complexes with metal ions, which has led to its widespread use in the development of pharmaceuticals and agrochemicals. The presence of the chloro group and trifluoromethyl group in 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole enhances its lipophilicity and metabolic stability, which are crucial for optimizing drug delivery and efficacy.

The nitro group is another key functional group in this compound. It imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. In pharmaceutical research, nitro groups are often used to enhance the potency of drugs by increasing their ability to interact with target proteins or enzymes.

Recent studies have explored the potential applications of 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole in various fields. For instance, researchers have investigated its use as an intermediate in the synthesis of novel pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The unique combination of functional groups in 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole was found to enhance its ability to inhibit viral replication, making it a promising lead compound for further drug development.

In addition to its potential as an antiviral agent, 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole has also been studied for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The structural diversity of 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole also makes it an attractive candidate for use in agrochemicals. A recent study published in Pesticide Biochemistry and Physiology explored the potential of this compound as a fungicide. The results showed that it effectively inhibited the growth of several plant pathogens, including Fusarium oxysporum and Botrytis cinerea. The researchers suggested that the combination of lipophilic and electron-withdrawing groups in the molecule contributed to its high fungicidal activity.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole. One common approach involves the reaction of 3-chloroacetyl chloride with hydrazine hydrate to form 3-chloroacetylhydrazide, which is then cyclized with methyl nitrite to yield the desired pyrazole derivative. Another method involves the reaction of 3-chloropyrazole with trifluoromethanesulfonyl chloride followed by nitration with concentrated nitric acid.

The physical and chemical properties of 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole have been extensively characterized. It is a white crystalline solid with a melting point ranging from 98°C to 100°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide but has limited solubility in water. Its molecular weight is approximately 228 g/mol.

Safety considerations are an important aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole. It is also recommended to work under a fume hood to minimize exposure to vapors or dust.

In conclusion, 3-chloro-1-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole (CAS No. 161038-58-0) is a versatile and promising compound with potential applications in pharmaceuticals, agrochemicals, and other areas of research. Its unique combination of functional groups provides it with valuable chemical and biological properties that make it an attractive candidate for further development and exploration.